Cas no 74290-44-1 (Tylosin,23-O-de(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)-, 3-acetate 4B-(3-methylbutanoate) (9CI))

• Product Name: Tylosin,23-O-de(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)-, 3-acetate 4B-(3-methylbutanoate) (9CI)
• CAS No: 74290-44-1
• MF: C₄₅H₇₃NO₁₅
• MW: 868.058835744858
• CID: 568390
• PubChem ID: 6447398
• Update Time: 2025-04-19

Tylosin,23-O-de(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)-, 3-acetate 4B-(3-methylbutanoate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Tylosin,23-O-de(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)-, 3-acetate 4B-(3-methylbutanoate) (9CI)
• [6-[6-[[(11Z,13E)-4-acetyloxy-16-ethyl-15-(hydroxymethyl)-5,9,13-trimethyl-2,10-dioxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-(dimethylamino)-5-hydroxy-2-methyloxan-3-yl]oxy-4-hydroxy
• Tylosin, 23-di-O-de(6-deoxy-2,3-di-O-methyl-beta-D-allopyranosyl)-, 3- acetate-4B-(3-methylbutanoate)-
• 74290-44-1

• Inchi： 1S/C45H73NO15/c1-13-34-32(23-48)19-25(4)14-15-33(50)26(5)20-31(16-17-47)41(27(6)35(57-30(9)49)21-37(52)58-34)61-44-40(53)39(46(11)12)42(28(7)56-44)60-38-22-45(10,54)43(29(8)55-38)59-36(51)18-24(2)3/h14-15,17,19,24,26-29,31-32,34-35,38-44,48,53-54H,13,16,18,20-23H2,1-12H3/b15-14-,25-19+
• InChI Key： NULCSEGISRITNK-SNHUTLMUSA-N
• SMILES： O1C(C)C(C(C(C1OC1C(C)C(CC(=O)OC(CC)C(CO)C=C(C)C=CC(C(C)CC1CC=O)=O)OC(C)=O)O)N(C)C)OC1CC(C)(C(C(C)O1)OC(CC(C)C)=O)O |c:23,26|

Computed Properties

• Exact Mass: 867.49802062g/mol
• Monoisotopic Mass: 867.49802062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 61
• Rotatable Bond Count: 15
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 16
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 28
• XLogP3: 3.4
• Topological Polar Surface Area: 214Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 915.4°C at 760 mmHg
• Flash Point: 507.4°C
• Refractive Index: 1.534

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides